Cas no 1261787-94-3 (7-(Difluoromethyl)naphthalen-2-ol)

• Product Name: 7-(Difluoromethyl)naphthalen-2-ol
• CAS No: 1261787-94-3
• MF: C₁₁H₈F₂O
• MW: 194.177430152893
• CID: 4935460
• Update Time: 2025-09-28

7-(Difluoromethyl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-7-naphthol
• 7-(Difluoromethyl)naphthalen-2-ol

• Inchi： 1S/C11H8F2O/c12-11(13)8-2-1-7-3-4-10(14)6-9(7)5-8/h1-6,11,14H
• InChI Key： HRQXGWOJWZYFRF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=CC(=CC=2C=1)O)F

Computed Properties

• Exact Mass: 194.05432120 g/mol
• Monoisotopic Mass: 194.05432120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2
• Molecular Weight: 194.18

Additional information on 7-(Difluoromethyl)naphthalen-2-ol

Research Briefing on 7-(Difluoromethyl)naphthalen-2-ol (CAS: 1261787-94-3) in Chemical Biology and Pharmaceutical Applications

7-(Difluoromethyl)naphthalen-2-ol (CAS: 1261787-94-3) is a fluorinated naphthalene derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl group at the 7-position of the naphthalene ring, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery, medicinal chemistry, and material science. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, which are critical factors in the development of novel therapeutic agents.

Recent studies have focused on the synthesis and functionalization of 7-(Difluoromethyl)naphthalen-2-ol to explore its potential as a building block for bioactive molecules. Researchers have employed advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, to modify the naphthalene core and introduce diverse functional groups. These modifications aim to optimize the compound's pharmacological properties, such as binding affinity, selectivity, and pharmacokinetic profiles, for specific biological targets.

One of the key areas of investigation involves the role of 7-(Difluoromethyl)naphthalen-2-ol in the inhibition of enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2) and other pro-inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases and cancer. Additionally, its fluorinated structure has been leveraged to improve the blood-brain barrier permeability, making it a viable candidate for central nervous system (CNS)-targeted therapies.

Another notable application of 7-(Difluoromethyl)naphthalen-2-ol is its use as a fluorescent probe in bioimaging. The naphthalene scaffold, combined with the difluoromethyl group, provides excellent photophysical properties, such as high quantum yield and photostability, which are essential for real-time imaging of cellular processes. Recent advancements in this area have enabled researchers to track the localization and dynamics of biomolecules in live cells with unprecedented precision.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 7-(Difluoromethyl)naphthalen-2-ol. Issues such as regioselectivity during functionalization and the need for environmentally benign synthetic routes are areas of active research. Collaborative efforts between academia and industry are underway to address these challenges and accelerate the translation of this compound into clinical and commercial applications.

In conclusion, 7-(Difluoromethyl)naphthalen-2-ol (CAS: 1261787-94-3) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and broad applicability underscore its potential to drive innovation in drug discovery and beyond. Future research will likely focus on expanding its utility through further structural optimization and exploring novel biological targets, paving the way for next-generation therapeutics and diagnostic tools.